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Introduction
Nafpenzal® is an intramammary antibacterial suspension utilized for the treatment and

prevention of mastitis in dairy cows during the dry period.[1] It is a combination drug product

containing three active antimicrobial agents: nafcillin, penicillin, and dihydrostreptomycin.[2]

This unique formulation provides a broad spectrum of activity against both Gram-positive and

Gram-negative bacteria, including beta-lactamase producing staphylococci.[1][2]

Antimicrobial susceptibility testing (AST) is a critical procedure in veterinary medicine to guide

appropriate therapeutic choices, monitor for the emergence of resistance, and ensure the

continued efficacy of antimicrobial agents. The broth microdilution method is a standardized,

quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent required to inhibit the visible growth of a specific bacterium.[3][4][5] The

MIC value is a key parameter used to classify an organism as susceptible, intermediate, or

resistant to a particular drug, based on established breakpoints.[6][7][8]
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This application note provides a detailed protocol for performing broth microdilution

susceptibility testing of Nafpenzal® and its individual components. It is intended to guide

researchers in the in vitro evaluation of this combination drug against relevant mastitis

pathogens.

Principle of Broth Microdilution
The broth microdilution method involves preparing a series of two-fold dilutions of the

antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then

inoculated with a standardized suspension of the test bacterium. Following incubation, the

plates are examined for visible bacterial growth. The MIC is the lowest concentration of the

antimicrobial agent that completely inhibits visible growth of the organism.[5] This method is

favored for its efficiency, reproducibility, and the quantitative nature of its results. Standardized

protocols from organizations like the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST) ensure consistency and

comparability of data across different laboratories.[9][10][11]

Special Considerations for Nafpenzal®
Testing a combination drug such as Nafpenzal® presents unique considerations:

Synergy and Antagonism: The combination of nafcillin, penicillin, and dihydrostreptomycin

may exhibit synergistic (enhanced antimicrobial effect) or antagonistic (reduced antimicrobial

effect) activity against certain bacteria.[2] Broth microdilution can be adapted to assess these

interactions, often through a "checkerboard" titration of the different components.

Component Testing: In addition to testing the fixed-ratio combination of Nafpenzal®, it is

often informative to test the individual antimicrobial components to understand their

independent activity against the target organisms.

Breakpoint Interpretation: Standardized clinical breakpoints, which are used to interpret MIC

values and predict clinical outcomes, are established for individual antimicrobial agents.[6][8]

As of the writing of this document, specific breakpoints for the fixed combination within

Nafpenzal® have not been established by regulatory bodies like CLSI or EUCAST.

Therefore, interpretation of Nafpenzal® MICs should be done with caution and may require

further in vivo correlation studies.
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for the broth microdilution method.
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Caption: Experimental workflow for broth microdilution antimicrobial susceptibility testing.

Protocol: Broth Microdilution Susceptibility Testing
of Nafpenzal®
This protocol is based on the guidelines provided by the Clinical and Laboratory Standards

Institute (CLSI) document M07.[11]

Materials
Nafpenzal® intramammary suspension

Individual antimicrobial powders: Nafcillin sodium, Penicillin G potassium,

Dihydrostreptomycin sulfate
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Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well U-bottom microtiter plates

Sterile reagent reservoirs

Multichannel pipettes (50-200 µL)

Single-channel pipettes

Sterile pipette tips

0.5 McFarland turbidity standard

Spectrophotometer or turbidimeter

Vortex mixer

Incubator (35°C ± 2°C)

Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC® 29213™,

Escherichia coli ATCC® 25922™)

Test bacterial isolates (clinical isolates from cases of mastitis)

Sterile saline or phosphate-buffered saline (PBS)

Sterile water

Procedure
1. Preparation of Antimicrobial Stock Solutions

For Nafpenzal® Combination: Due to the formulation of Nafpenzal® as a suspension, a

preliminary extraction of the active components may be necessary. A validated method for

extracting and solubilizing the antibiotics from the ointment base should be established.

Alternatively, for research purposes, a stock solution can be prepared by reconstituting the

individual components in the same ratio as found in the commercial product.
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For Individual Components: Prepare stock solutions of nafcillin, penicillin, and

dihydrostreptomycin at a concentration of 1280 µg/mL in a suitable sterile solvent as

recommended by the supplier.

2. Preparation of Bacterial Inoculum

a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

b. Suspend the colonies in sterile saline or PBS.

c. Vortex thoroughly to create a smooth suspension.

d. Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This can be

done visually or using a spectrophotometer (absorbance at 625 nm should be 0.08-0.13). This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

e. Within 15 minutes of preparation, dilute the adjusted inoculum in CAMHB to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This

typically requires a 1:100 dilution of the 0.5 McFarland suspension.

3. Preparation of the Microtiter Plate

a. Dispense 50 µL of CAMHB into wells 2 through 12 of each row to be used in the 96-well

plate.

b. Add 100 µL of the appropriate antimicrobial stock solution to well 1 of each corresponding

row.

c. Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2. Mix by pipetting

up and down.

d. Continue this serial dilution process from well 2 to well 10. Discard 50 µL from well 10.

e. Well 11 will serve as the positive growth control (no drug).

f. Well 12 will serve as the negative control (sterility control, no bacteria).

4. Inoculation of the Microtiter Plate
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a. Using a multichannel pipette, add 50 µL of the diluted bacterial inoculum (prepared in step

2e) to wells 1 through 11. This will bring the final volume in each well to 100 µL.

b. Do not add inoculum to well 12.

5. Incubation

a. Cover the microtiter plate with a lid to prevent evaporation.

b. Incubate the plate at 35°C ± 2°C in ambient air for 16-20 hours.

6. Reading and Interpreting the MIC

a. Place the microtiter plate on a reading stand or light box.

b. Observe the wells for bacterial growth, which is typically indicated by turbidity or a pellet at

the bottom of the well.

c. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible

growth.

d. The growth control (well 11) should show distinct turbidity. The sterility control (well 12)

should remain clear.

e. Record the MIC value in µg/mL.

Quality Control
Concurrently test QC strains with known MIC ranges to ensure the accuracy and

reproducibility of the testing procedure.

The MIC values for the QC strains should fall within the acceptable ranges published by

CLSI.

Data Presentation
The following table presents hypothetical MIC data for Nafpenzal® and its individual

components against common mastitis pathogens. This data is for illustrative purposes only and
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does not represent actual experimental results.

Microorganism
Antimicrobial
Agent

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Staphylococcus

aureus

Nafpenzal® (as

a combination)
1/0.5/1 4/2/4

≤0.25/0.125/0.25

- 8/4/8

Nafcillin 1 4 ≤0.25 - 8

Penicillin >16 >16 2 - >16

Dihydrostreptom

ycin
2 8 1 - 16

Streptococcus

agalactiae

Nafpenzal® (as

a combination)
0.5/0.25/0.5 1/0.5/1

≤0.25/0.125/0.25

- 2/1/2

Nafcillin 0.5 1 ≤0.25 - 2

Penicillin ≤0.125 0.25 ≤0.125 - 0.5

Dihydrostreptom

ycin
4 8 2 - 16

Escherichia coli
Nafpenzal® (as

a combination)
8/4/8 32/16/32 2/1/2 - >64/32/64

Nafcillin >64 >64 16 - >64

Penicillin >64 >64 32 - >64

Dihydrostreptom

ycin
8 32 4 - >64

Note: For Nafpenzal®, the MIC values are represented as a ratio corresponding to the

concentrations of Nafcillin/Penicillin/Dihydrostreptomycin.

Signaling Pathway and Logical Relationship
Diagram
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The following diagram illustrates the logical relationship between the MIC value, established

breakpoints, and the resulting interpretation of susceptibility.
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Caption: Logical flow for interpreting MIC results using clinical breakpoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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